Cas no 36776-27-9 (4-chloro-2-nitrobenzene-1-thiol)

• Product Name: 4-chloro-2-nitrobenzene-1-thiol
• CAS No: 36776-27-9
• MF: C₆H₄ClNO₂S
• MW: 189.619459152222
• MDL: MFCD22481327
• CID: 1479343
• PubChem ID: 13209243
• Update Time: 2025-04-21

4-chloro-2-nitrobenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 4-chloro-2-nitro-
• 4-chloro-2-nitrobenzenethiol
• 4-chloro-2-nitrobenzene-1-thiol
• SCHEMBL2257975
• 36776-27-9
• EN300-1986693
• p-Chlornitrothiophenol

• MDL： MFCD22481327
• Inchi： 1S/C6H4ClNO2S/c7-4-1-2-6(11)5(3-4)8(9)10/h1-3,11H
• InChI Key： YAESYRWEEVNLOA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)[N+](=O)[O-])S

Computed Properties

• Exact Mass: 188.96522
• Monoisotopic Mass: 188.9651272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.8Ų

Experimental Properties

• PSA: 43.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes